![molecular formula C20H23NO4 B250022 4-(2-phenoxyethoxy)-N-(tetrahydro-2-furanylmethyl)benzamide](/img/structure/B250022.png)
4-(2-phenoxyethoxy)-N-(tetrahydro-2-furanylmethyl)benzamide
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Overview
Description
4-(2-phenoxyethoxy)-N-(tetrahydro-2-furanylmethyl)benzamide, also known as A-867744, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. A-867744 is a selective antagonist of the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in the perception of pain and temperature. In
Mechanism of Action
4-(2-phenoxyethoxy)-N-(tetrahydro-2-furanylmethyl)benzamide acts as a selective antagonist of the TRPV1 channel, which is a non-selective cation channel that is activated by various stimuli, including heat, protons, and capsaicin. The TRPV1 channel is expressed in sensory neurons and is involved in the perception of pain and temperature. This compound binds to the TRPV1 channel, preventing its activation by stimuli, thus reducing pain perception.
Biochemical and Physiological Effects
This compound has been shown to reduce pain perception in animal models of neuropathic pain, migraine, and inflammatory pain. Moreover, this compound has also been investigated for its potential anti-inflammatory effects, as TRPV1 activation has been linked to the release of pro-inflammatory cytokines. This compound has been shown to reduce the release of cytokines in animal models of inflammation.
Advantages and Limitations for Lab Experiments
4-(2-phenoxyethoxy)-N-(tetrahydro-2-furanylmethyl)benzamide has several advantages for lab experiments, including its selectivity for the TRPV1 channel, which allows for the investigation of the specific role of this channel in pain and inflammation. Moreover, this compound is commercially available, and its synthesis method has been well-established. However, this compound also has some limitations, including its low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for the investigation of 4-(2-phenoxyethoxy)-N-(tetrahydro-2-furanylmethyl)benzamide. One potential direction is the investigation of its potential therapeutic applications in the treatment of pain and inflammation in humans. Moreover, further studies are needed to elucidate the specific mechanisms underlying the anti-inflammatory effects of this compound. Additionally, the development of more potent and selective TRPV1 antagonists may lead to the discovery of novel pain and inflammation treatments.
Synthesis Methods
The synthesis of 4-(2-phenoxyethoxy)-N-(tetrahydro-2-furanylmethyl)benzamide involves several steps, including the reaction of 4-aminobenzamide with tetrahydro-2-furanmethanol, followed by the reaction of the resulting compound with 2-phenoxyethanol. The final product is obtained through purification and isolation processes. The synthesis of this compound has been reported in several scientific articles, and the compound is commercially available for research purposes.
Scientific Research Applications
4-(2-phenoxyethoxy)-N-(tetrahydro-2-furanylmethyl)benzamide has been extensively studied for its potential therapeutic applications in the treatment of pain and inflammation. The TRPV1 channel is involved in the perception of pain, and its overactivation has been linked to various pain conditions, including neuropathic pain, migraine, and inflammatory pain. This compound has been shown to selectively block the TRPV1 channel, reducing pain perception in animal models. Moreover, this compound has also been investigated for its potential anti-inflammatory effects, as TRPV1 activation has been linked to the release of pro-inflammatory cytokines.
Properties
Molecular Formula |
C20H23NO4 |
---|---|
Molecular Weight |
341.4 g/mol |
IUPAC Name |
N-(oxolan-2-ylmethyl)-4-(2-phenoxyethoxy)benzamide |
InChI |
InChI=1S/C20H23NO4/c22-20(21-15-19-7-4-12-23-19)16-8-10-18(11-9-16)25-14-13-24-17-5-2-1-3-6-17/h1-3,5-6,8-11,19H,4,7,12-15H2,(H,21,22) |
InChI Key |
PJCRMCAWHZRNFK-UHFFFAOYSA-N |
SMILES |
C1CC(OC1)CNC(=O)C2=CC=C(C=C2)OCCOC3=CC=CC=C3 |
Canonical SMILES |
C1CC(OC1)CNC(=O)C2=CC=C(C=C2)OCCOC3=CC=CC=C3 |
Origin of Product |
United States |
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